Cas no 1528321-98-3 (4-Cyclohexyl-3-methylpiperidine)

• Product Name: 4-Cyclohexyl-3-methylpiperidine
• CAS No: 1528321-98-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5694575
• PubChem ID: 79320400
• Update Time: 2023-10-14

4-Cyclohexyl-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-3-methylpiperidine
• EN300-1478118
• CS-0283379
• AKOS017873142
• 1528321-98-3
• Piperidine, 4-cyclohexyl-3-methyl-
• 4-Cyclohexyl-3-methylpiperidine

• Inchi： 1S/C12H23N/c1-10-9-13-8-7-12(10)11-5-3-2-4-6-11/h10-13H,2-9H2,1H3
• InChI Key： ZNCUZJXQUAQYMK-UHFFFAOYSA-N
• SMILES： N1CCC(C(C)C1)C1CCCCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.895±0.06 g/cm3(Predicted)
• Boiling Point: 250.5±8.0 °C(Predicted)
• pka: 10.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines